Cas no 140202-00-2 (Isoquinolin-5-yl trifluoromethanesulfonate)

Isoquinolin-5-yl trifluoromethanesulfonate structure

140202-00-2 structure

Product Name:Isoquinolin-5-yl trifluoromethanesulfonate

CAS No:140202-00-2

MF:C₁₀H₆F₃NO₃S

MW:277.219751834869

CID:1284527

PubChem ID:15171927

Update Time:2025-09-23

Isoquinolin-5-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- Methanesulfonic acid, trifluoro-, 5-isoquinolinyl ester
- 5-(trifluoromethylsulfonyloxy)-isoquinoline
- TRIFLUORO-METHANESULFONIC ACID ISOQUINOLIN-5-YL ESTER
- Trifluoromethanesulfonic acid isoquinolin-5-yl ester
- Isoquinolin-5-yl Trifluoromethanesulfonate
- 140202-00-2
- DB-096128
- SCHEMBL2423484
- Methanesulfonic acid, 1,1,1-trifluoro-, 5-isoquinolinyl ester
- Isoquinolin-5-yl trifluoromethanesulfonate
- Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-6-14-5-4-8(7)9/h1-6H
- InChI Key： WZHGFLLEWTVYGT-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=CC2C=NC=CC1=2

Computed Properties

Exact Mass: 277.00208
Monoisotopic Mass: 277.00204871g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 64.6Å²

Experimental Properties

PSA: 56.26

Isoquinolin-5-yl trifluoromethanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I205255-50mg	Isoquinolin-5-yl trifluoromethanesulfonate	140202-00-2		50mg	$ 420.00	2022-06-04
TRC	I205255-100mg	Isoquinolin-5-yl trifluoromethanesulfonate	140202-00-2		100mg	$ 700.00	2022-06-04

Isoquinolin-5-yl trifluoromethanesulfonate Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
2. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

140202-00-2 (Isoquinolin-5-yl trifluoromethanesulfonate) Related Products

Recommended suppliers

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海嵘奥生物技术有限公司

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.